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Compound of Interest

Compound Name: 4-Acetyl-3'-bromobiphenyl

Cat. No.: B15221225

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetyl-3'-bromobiphenyl is a substituted biphenyl derivative with the CAS number 5730-89-
2. Biphenyl and its derivatives are of significant interest in medicinal chemistry and materials
science due to their unique structural and electronic properties. This document provides a
comprehensive technical overview of 4-Acetyl-3'-bromobiphenyl, focusing on its synthesis,
characterization, and potential applications. As a versatile chemical intermediate, it serves as a
valuable building block for the synthesis of more complex molecules in drug discovery and for
the development of novel materials.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Acetyl-3'-bromobiphenyl is presented
in the table below. This data is essential for its handling, characterization, and use in chemical
reactions.
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Property Value

CAS Number 5730-89-2

Molecular Formula C14H11BrO

Molecular Weight 275.14 g/mol
Appearance White to off-white solid
Melting Point Not available

Boiling Point Not available

N Soluble in common organic solvents such as
Solubility ]
dichloromethane, ethyl acetate, and acetone.

Synthesis of 4-Acetyl-3'-bromobiphenyl

The synthesis of 4-Acetyl-3'-bromobiphenyl can be achieved through a two-step process
involving a Suzuki-Miyaura cross-coupling reaction to form the biphenyl core, followed by a
Friedel-Crafts acylation to introduce the acetyl group.

Synthetic Workflow

The overall synthetic strategy is depicted in the following workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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